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CAS No.: 70585-35-2

Cat. No.: B1201780
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An In-Depth Technical Guide to Triadimenol A

For Researchers, Scientists, and Drug Development Professionals

Abstract
Triadimenol is a potent, systemic triazole fungicide with broad-spectrum activity against a

variety of fungal pathogens in agricultural settings. As a stereoisomer of triadimefon's primary

metabolite, its biological activity is deeply rooted in its specific chemical structure and

interactions with fungal biochemistry. This guide provides a comprehensive review of

Triadimenol, delving into its core chemical properties, stereoisomer-specific activity, and its

primary mechanism of action as an inhibitor of sterol biosynthesis. We will explore its synthesis,

metabolic pathways in various organisms, and the mechanisms by which fungi develop

resistance. Furthermore, this document details its toxicological profile and presents validated

analytical protocols for its detection and quantification, offering a holistic view for professionals

in research and development.
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Triadimenol, chemically known as β-(4-chlorophenoxy)-α-(1,1-dimethylethyl)-1H-1,2,4-triazole-

1-ethanol, is a member of the conazole class of fungicides.[1] It is a white, crystalline powder

characterized by its systemic and broad-spectrum fungicidal properties.[2]

Its structure features a chlorophenyl group, a triazole ring, and a hydroxyl group, which are

crucial for its biological activity. The presence of two chiral centers gives rise to four distinct

stereoisomers, a critical aspect that dictates its efficacy.

Property Value Source

CAS Number 55219-65-3 [1][2]

Molecular Formula C₁₄H₁₈ClN₃O₂ [1]

Molecular Weight 295.76 g/mol [1]

Melting Point 112 °C [2]

Water Solubility 72 mg/L (at 20 °C, pH 7) [3]

Vapor Pressure 1 x 10⁻³ Pa (at 20 °C) [2]

Organic Solvent Solubility

High in Dichloromethane

(250,000 mg/L), 2-Propanol

(140,000 mg/L), Toluene

(40,000 mg/L)

[2][3]

The Critical Role of Stereochemistry
Triadimenol possesses two chiral centers, resulting in four stereoisomers that exist as two pairs

of enantiomers (diastereomers).[3][4][5] The technical-grade product is typically a mixture of

these diastereomeric forms.[3]

The fungicidal activity of Triadimenol is highly stereoselective. The biological efficacy resides

almost entirely in one specific isomer. Research has demonstrated that the (1S,2R)-triadimenol

enantiomer is up to 1000 times more active against fungal pathogens than the other three

enantiomers.[6][7] This enantioselectivity is a paramount consideration in both its application

and in toxicological risk assessment, as different isomers can have varying effects on non-
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target organisms.[4][5] The differential activity underscores the importance of the precise three-

dimensional fit between the fungicide and its target enzyme.
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Stereoisomers of Triadimenol.

Mechanism of Action
Primary Target: Sterol 14α-Demethylase (CYP51)
Triadimenol's primary mode of action is the inhibition of ergosterol biosynthesis, an essential

component of the fungal cell membrane.[8][9] It specifically targets and inhibits the cytochrome

P450 enzyme, sterol 14α-demethylase (CYP51).[1][10] This enzyme is critical for the

conversion of lanosterol to ergosterol.

By blocking this step, Triadimenol causes a depletion of ergosterol and a concurrent

accumulation of toxic methylated sterol precursors. This disruption leads to:

Altered Membrane Fluidity and Permeability: The structural integrity of the fungal cell

membrane is compromised.

Impaired Fungal Growth: The synthesis of new cell membranes is halted, preventing hyphal

growth and proliferation.[8]

This targeted inhibition provides selective, systemic action with curative, protective, and

eradicant properties.[1][3]
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Triadimenol's inhibition of the ergosterol biosynthesis pathway.
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Secondary and Off-Target Mechanisms
Recent studies have uncovered a secondary mechanism of action in fungi. Triazole-mediated

inhibition of CYP51 leads to an accumulation of sterol intermediates, which in turn triggers

negative feedback regulation of HMG-CoA reductase, the rate-limiting enzyme in the pathway.

[11] This dual-action enhances its fungicidal efficacy.

In mammals, Triadimenol and its parent compound, triadimefon, exhibit neurotoxic potential by

acting as indirect dopamine agonists.[12] They can inhibit the reuptake of dopamine at the

synaptic cleft, leading to increased motor activity and other behavioral effects.[13] This off-

target activity is a key consideration in human health risk assessments.

Synthesis and Metabolism
Chemical Synthesis
The commercial production of Triadimenol is a multi-step process.[3] It generally begins with

the reaction of a chlorinated benzyl alcohol derivative with 1,2,4-triazole to form the core

structure. Subsequent alkylation and reduction steps introduce the remaining functional groups

to yield the final active molecule.[3] Precise control over reaction conditions is necessary to

achieve a high yield and the desired ratio of diastereomers.[3] A patented method also

describes the synthesis from triazolone via catalytic reduction under pressure.[14]
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Generalized workflow for the chemical synthesis of Triadimenol.

Metabolism and Environmental Fate
Triadimenol is the primary and more potent metabolite of the fungicide triadimefon.[12][15] This

transformation occurs biotically in soil, plants, and animals through the reduction of

triadimefon's carbonyl group.[4][5][15]
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In Soil: Microbial transformation of triadimefon to Triadimenol is a key process.[4][5] This

conversion is enantioselective, meaning different soil microbes produce the four

stereoisomers of Triadimenol at different rates, resulting in an isomeric ratio distinct from the

commercial product.[4][5]

In Plants and Animals: Both plants and animals can metabolize triadimefon to Triadimenol.

[16][17] Animals possess efficient excretory systems to eliminate metabolites, whereas

plants often store them as conjugates.[17] In lizards, for instance, the metabolism of

triadimefon enantiomers is stereoselective, leading to different dominant Triadimenol isomers

depending on the parent enantiomer administered.[18][19]

Further degradation of Triadimenol in the environment can lead to metabolites such as p-

chlorophenol and 1,2,4-triazole.[1][20]

Mechanisms of Fungal Resistance
The repeated use of Triadimenol and other DMI (demethylation inhibitor) fungicides has led to

the emergence of resistant fungal populations.[21] The primary mechanism of resistance

involves mutations in the cyp51A gene, which encodes the target enzyme, sterol 14α-

demethylase.[11] These mutations can reduce the binding affinity of the fungicide to the

enzyme, rendering it less effective.

Other resistance mechanisms include:

Overexpression of the cyp51A gene, leading to higher concentrations of the target enzyme.

Mutations affecting HMG-CoA reductase (Hmg1), which can abrogate the secondary

feedback inhibition mechanism.[11]

Increased expression of efflux pumps, which actively transport the fungicide out of the fungal

cell.

Cross-resistance has been observed, where resistance to Triadimenol can confer reduced

sensitivity to other DMI fungicides like fenarimol.[22]

Toxicological Profile
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While effective against fungi, Triadimenol poses toxicological risks to non-target organisms.

Aquatic Life: Studies on zebrafish (Danio rerio) have shown that both short-term and long-

term exposure to Triadimenol can induce genotoxic effects, including an increase in

micronuclei and other erythrocyte nuclear abnormalities.[10][23]

Birds and Mammals: In laboratory animals, Triadimenol can cause hepatotoxic and

nephrotoxic effects.[24] As mentioned, its interaction with the dopamine system can lead to

neurotoxicity.[1][13] The JMPR has established an Acceptable Daily Intake (ADI) of 0-0.03

mg/kg body weight based on neurotoxicity studies of the related compound triadimefon.[25]

Endocrine Disruption: Some research indicates that Triadimenol may act as an estrogen

receptor agonist, highlighting a potential for endocrine-disrupting activity.[26]

Endpoint Value Organism Source

Acceptable Daily

Intake (ADI)
0.05 mg/kg bw/day Human [1]

Acute Reference

Dose (ARfD)
0.05 mg/kg bw Human [1]

Acute Oral LD50 >500 mg/kg Rat [25]

Analytical Methodologies
Accurate quantification of Triadimenol, particularly its different stereoisomers, is crucial for

residue analysis, environmental monitoring, and metabolic studies.

Protocol 1: Chiral Separation by Supercritical Fluid
Chromatography (SFC)

Rationale: SFC is a rapid, efficient, and environmentally friendly technique that provides

excellent separation of chiral compounds. It is ideal for resolving the four stereoisomers of

Triadimenol from complex matrices like food samples.[27][28]

Methodology:
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Sample Preparation: Extract the sample (e.g., fruit puree) with acetonitrile. Purify the

extract using a solid-phase extraction (SPE) cartridge (e.g., Hydrophilic-Lipophilic

Balanced - HLB).[28]

Chromatographic System: Utilize a supercritical fluid chromatograph with a chiral column

(e.g., Acquity Trefoil CEL2).[27][28]

Mobile Phase: Use supercritical CO₂ with a modifier of methanol containing 0.5%

ammonia.[27][28] Employ a gradient elution program.

Flow Rate: Set the flow rate to 1.0 mL/min.[27][28]

Detection: Use a UV detector set to a wavelength of 220 nm.[27][28]

Quantification: Perform quantification using an external standard method with a linear

range typically between 0.5-50 mg/L.[27][28]

Validation: This method demonstrates high reproducibility with recoveries in spiked samples

ranging from 80.1% to 106% and relative standard deviations between 3.3% and 7.6%.[27]

[28] The limit of quantification is typically around 0.05 mg/kg.[27][28]

Protocol 2: Residue Analysis by Gas Chromatography-
Mass Spectrometry (GC-MS)

Rationale: GC-MS is a robust and widely used method for the analysis of pesticide residues

in various matrices, including plant materials, soil, and water.[29]

Methodology:

Sample Preparation: Extract the sample with a solvent like acetone or methanol, followed

by a liquid-liquid partition with dichloromethane.[29]

Cleanup: Clean the extract using column chromatography (e.g., on a silica gel column) to

remove interfering matrix components.[29]

Chromatographic System: Use a gas chromatograph equipped with a suitable capillary

column (e.g., DB-5ms).
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Injection: Inject the sample extract into the GC system, typically in splitless mode.

Detection: Use a mass spectrometer, often in selected ion monitoring (SIM) mode, for high

sensitivity and selectivity.

Quantification: Quantify using an analytical reference standard.

Validation: The method can achieve lower limits of determination of 0.06 mg/kg in plant

material and soil, with recoveries typically between 80-100%.[29]

Conclusion and Future Perspectives
Triadimenol remains a highly effective and widely used fungicide due to its systemic action and

broad-spectrum efficacy. Its biological activity is intrinsically linked to its stereochemistry, with

one enantiomer being predominantly responsible for its fungicidal properties. The primary

mechanism of inhibiting ergosterol biosynthesis is well-established, though secondary and off-

target effects in both fungi and non-target organisms are areas of ongoing research.

Future research should focus on:

Enantiomer-Specific Formulations: Developing and registering formulations enriched with the

highly active (1S,2R)-enantiomer could reduce the total amount of pesticide applied,

lowering the environmental load and non-target exposure.

Resistance Management: Continued monitoring of fungal populations and investigation into

novel resistance mechanisms are essential for sustainable use.

Toxicological Pathways: Further elucidation of the molecular pathways underlying

Triadimenol's neurotoxicity and potential endocrine-disrupting effects will allow for more

refined human health and ecological risk assessments.

This guide provides a foundational understanding of Triadimenol for professionals dedicated to

advancing agricultural science and ensuring environmental and consumer safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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